Diethyl dithieno[3,2-b:2',3'-d]thiophene-2,6-dicarboxylate

• IUPAC Name: diethyl 3,7,11-trithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene-4,10-dicarboxylate
• InChI: InChI=1S/C14H12O4S3/c1-3-17-13(15)9-5-7-11(20-9)12-8(19-7)6-10(21-12)14(16)18-4-2/h5-6H,3-4H2,1-2H3
• InChI Key: SXBIAKZMSXMKTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C3=C(S2)C=C(S3)C(=O)OCC
• Molecular Formula: C14H12O4S3
• Molecular Weight: 340.4 g/mol

Description

Diethyl dithieno[3,2-b:2’,3’-d]thiophene-2,6-dicarboxylate is a chemical compound with the molecular formula C14H12O4S3. It has a molecular weight of 340.4 g/mol. This compound is often used as a building block for synthesizing a variety of optoelectronic materials.

Synthesis Analysis

A one-pot synthesis of 2,6-dibromodithieno[3,2-b;2’,3’-d]thiophene (dibromo-DTT, 4) was developed. A key step was bromodecarboxylation of DTT-2,6-dicarboxylic acid, obtained by saponification of the diester 1.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H12O4S3/c1-3-17-13(15)9-5-7-11(20-9)12-8(19-7)6-10(21-12)14(16)18-4-2/h5-6H,3-4H2,1-2H3. The compound has a planar structure and high π-electron density.

Chemical Reactions Analysis

This compound acts as a donor building block for synthesizing a variety of optoelectronic materials. It can be used as an active layer with high charge mobility and environmental stability for the development of organic electronic devices.

Physical And Chemical Properties Analysis

This compound has a high resonance energy, more electrophilic reactivity than benzene, high π-electron density, and a planar structure. It also has a topological polar surface area of 137 Ų.

Scientific Research Applications

Organic Synthesis and Material Development

Diethyl dithieno[3,2-b:2',3'-d]thiophene-2,6-dicarboxylate has been utilized in the synthesis of semiconducting organic materials through methods involving bromination and cross-coupling reactions. These processes highlight the compound's relevance in creating materials with potential applications in waste disposal and electronic devices (Frey et al., 2006).

Electropolymerization for Electronic Properties

This compound serves as a precursor for electropolymerization to generate conjugated polymers with significant electronic properties. The synthesis approach and the resultant polymers' characterization underscore their potential in electronic applications, specifically for creating electrogenerated conjugated materials (Hergué et al., 2011).

Solar Energy Conversion

In the context of renewable energy, derivatives of this compound have been incorporated into dye-sensitized solar cells, demonstrating a notable energy conversion efficiency. This application exemplifies the material's utility in harnessing solar power, thus contributing to advancements in sustainable energy technologies (Kwon et al., 2011).

Organic Field-Effect Transistors (OFETs)

The development of small molecular organic semiconductors based on this compound for use in organic field-effect transistors highlights its significant electronic functionality. These semiconductors exhibit excellent thermal stability and charge carrier mobility, indicating their potential in the advancement of OFET technology (Choi et al., 2021).

Electrochromic Applications

Conjugated polymers derived from this compound have been explored for their electrochromic properties, exhibiting multicolor changes and high optical contrasts. Such materials offer promising prospects for applications in electrochromic devices, displays, and inks, showcasing the versatility of this compound in smart materials development (Neo et al., 2013).

Mechanism of Action

The thiophene unit in the conjugated polymer acts as a Lewis base and can easily coordinate with Pb 2+. This makes it a valuable scaffold in organic electronics.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has hazard statements H315, H319, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338).

Future Directions

Dithieno[3,2-b:2’,3’-d]thiophene (DTT) derivatives are emerging as important organic photovoltaic materials due to better π-conjugation across fused thiophene rings. They have potential applicability in organic electronics such as in solar cells, electrochromic devices (ECDs), organic field effect transistors (OFETs), organic limiting diodes (OLEDs), fluorescent probes, redox switching, and more. This opens up challenging opportunities related to this privileged building block in both material sciences and functional supramolecular chemistry.